4-(propane-2-sulfonyl)benzene-1-sulfonyl chloride
Overview
Description
“4-(propane-2-sulfonyl)benzene-1-sulfonyl chloride” is a chemical compound with the molecular weight of 282.77 . Its IUPAC name is 4-(propylsulfonyl)benzenesulfonyl chloride . The compound is white in color .
Synthesis Analysis
The synthesis of this compound can be achieved through a reaction involving phosphorus pentachloride and sodium benzenesulfonate . The mixture is heated in an oil bath at 170–180° for fifteen hours . After the heating period, the mixture is cooled and water with cracked ice are added .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11ClO4S2/c1-2-7-15(11,12)8-3-5-9(6-4-8)16(10,13)14/h3-6H,2,7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Chemical Reactions Analysis
The compound is involved in electrophilic aromatic substitution reactions . The nitronium ion attacks the aromatic ring to give first a nitrobenzenium ion and then an aromatic nitro compound .Physical And Chemical Properties Analysis
The compound is a white solid with a melting point of 142–143 °C . Its 1H NMR and 13C NMR data are also available .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(propane-2-sulfonyl)benzene-1-sulfonyl chloride involves the reaction of benzene-1-sulfonyl chloride with propane-2-sulfonyl chloride in the presence of a suitable catalyst.", "Starting Materials": [ "Benzene-1-sulfonyl chloride", "Propane-2-sulfonyl chloride" ], "Reaction": [ "Step 1: Add benzene-1-sulfonyl chloride to a reaction flask", "Step 2: Add propane-2-sulfonyl chloride to the reaction flask", "Step 3: Add a suitable catalyst to the reaction mixture", "Step 4: Heat the reaction mixture under reflux for several hours", "Step 5: Allow the reaction mixture to cool to room temperature", "Step 6: Filter the precipitated product and wash with a suitable solvent", "Step 7: Dry the product under vacuum to obtain 4-(propane-2-sulfonyl)benzene-1-sulfonyl chloride" ] } | |
CAS RN |
1540528-87-7 |
Molecular Formula |
C9H11ClO4S2 |
Molecular Weight |
282.8 |
Purity |
95 |
Origin of Product |
United States |
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